(+/-)-6-Fluoro-3-[1-(3-hydroxybutyl)-4-piperidinyl]-1,2-benzisoxazole

• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol
• IUPAC Name: 4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]butan-2-ol
• InChI: InChI=1S/C16H21FN2O2/c1-11(20)4-7-19-8-5-12(6-9-19)16-14-3-2-13(17)10-15(14)21-18-16/h2-3,10-12,20H,4-9H2,1H3
• InChI Key: HVECBZCDZNZAFL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCC(CC1)C2=NOC3=C2C=CC(=C3)F)O

Description

(+/-)-6-Fluoro-3-[1-(3-hydroxybutyl)-4-piperidinyl]-1,2-benzisoxazole is a useful research compound. Its molecular formula is C16H21FN2O2 and its molecular weight is 292.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Racemic 3-hydroxybutyl rosylate was prepared in a manner described by Ferreira et al., Tetrahedron, 46 pp. 6311-6318, (1990). To a solution of the racemic tosylate (9.2 g, 37.7 mmol) in acetonitrile (190 ml) was added 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (8.3 g, 37.7 mmol) followed by milled potassium carbonate (7.8 g, 56.6 mmol) at room temperature under nitrogen. The reaction mixture was warmed to reflux for 4.5 hours and allowed to cool to room temperature. The solids were removed via filtration through a pad of Celite and were washed with EtOAc. The combined filtrates were concentrated to give the crude product. Purification via preparative HPLC (silica gel, 10% MeOH/EtOAc) afforded 6.3 g (57%), m.p.=100°-102° C.